Resolvin D4

• CAS No.: 1025684-60-9
• Product Name: Resolvin D4
• Molecular Formula: C22H32O5
• Molecular Weight: 376.5
• IUPAC Name: (4S,5R,6E,8E,10Z,13Z,15E,17S,19Z)-4,5,17-trihydroxydocosa-6,8,10,13,15,19-hexaenoic acid
• Standard InChI: InChI=1S/C22H32O5/c1-2-3-11-14-19(23)15-12-9-7-5-4-6-8-10-13-16-20(24)21(25)17-18-22(26)27/h3-4,6-13,15-16,19-21,23-25H,2,5,14,17-18H2,1H3,(H,26,27)/b6-4-,9-7-,10-8+,11-3-,15-12+,16-13+/t19-,20+,21-/m0/s1
• Standard InChIKey: YKPLJNOOLKUEBS-RIYRYSNMSA-N
• SMILES: CCC=CCC(C=CC=CCC=CC=CC=CC(C(CCC(=O)O)O)O)O
• Description: Resolvin D4 (RvD4) is a specialized pro-resolving mediator derived from docosahexaenoic acid (Item No. 90310). It has been detected in human milk, in the dorsal pouch of mice before and after infection with S. aureus, and in untreated tissues from humans, mice, and sardines. RvD4, at 10 ng/mouse, reduces neutrophil infiltration in zymosan A-induced peritonitis and, at 200 ng/mouse, diminishes neutrophil infiltration in response to S. aureus infection. With isolated cells, RvD4 promotes phagocytosis of bacteria, opsonized zymosan A, and apoptotic neutrophils by human macrophages. It also promotes the clearance of apoptotic neutrophils by human fibroblasts.
• Synonyms: RvD4
• Reference: 1.Serhan, C.N., and Savill, J. Resolution of inflammation: The beginning programs the end. Nature Immunology 6(12), 1191-1197 (2005).
• PubChem Compound: 58436112
• Last Modified: Nov 11 2021